Cas no 2640817-98-5 (6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine)

• Product Name: 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine
• CAS No: 2640817-98-5
• MF: C₁₈H₂₁FN₆O
• MW: 356.397346258163
• CID: 5315974
• PubChem ID: 154829257
• Update Time: 2025-10-19

6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine
• F6796-0330
• 2640817-98-5
• AKOS040731529
• 6-[4-(4-Fluorophenyl)-1-piperazinyl]-9-(2-methoxyethyl)-9H-purine

• Inchi： 1S/C18H21FN6O/c1-26-11-10-25-13-22-16-17(20-12-21-18(16)25)24-8-6-23(7-9-24)15-4-2-14(19)3-5-15/h2-5,12-13H,6-11H2,1H3
• InChI Key： YEGKBPPXLMTYOE-UHFFFAOYSA-N
• SMILES： N1C2C(=NC=NC=2N2CCN(C3=CC=C(F)C=C3)CC2)N(CCOC)C=1

Computed Properties

• Exact Mass: 356.17608748g/mol
• Monoisotopic Mass: 356.17608748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.3Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.4±60.0 °C(Predicted)
• pka: 6.75±0.10(Predicted)

Additional information on 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine

Recent Advances in the Study of 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine (CAS: 2640817-98-5)

The compound 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine (CAS: 2640817-98-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. This research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the compound's interaction with various biological targets, particularly its affinity for dopamine and serotonin receptors. Preliminary data suggest that 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine exhibits selective binding to specific receptor subtypes, making it a promising candidate for the treatment of neurological and psychiatric disorders. In vitro assays have demonstrated its ability to modulate receptor activity, with potential implications for conditions such as schizophrenia, depression, and Parkinson's disease.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the compound's pharmacological profile. Researchers have explored modifications to the purine core, the piperazine moiety, and the methoxyethyl side chain to enhance binding affinity and selectivity. These efforts have yielded derivatives with improved pharmacokinetic properties, including better blood-brain barrier penetration and metabolic stability. Computational modeling and molecular docking studies have further elucidated the compound's binding modes, providing valuable insights for future drug design.

In vivo studies have begun to validate the compound's therapeutic potential. Animal models of neurological disorders have shown promising results, with 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine demonstrating efficacy in reducing symptom severity and improving cognitive function. Notably, the compound has exhibited a favorable safety profile in preclinical toxicity studies, with no significant adverse effects observed at therapeutic doses. These findings underscore its potential as a viable drug candidate for further development.

Despite these advances, challenges remain in translating the compound's preclinical success into clinical applications. Issues such as formulation stability, bioavailability, and long-term safety require further investigation. Additionally, the compound's mechanism of action at the molecular level needs to be fully elucidated to optimize its therapeutic use. Ongoing research aims to address these gaps, with several collaborative efforts between academic institutions and pharmaceutical companies underway.

In conclusion, 6-[4-(4-fluorophenyl)piperazin-1-yl]-9-(2-methoxyethyl)-9H-purine represents a promising avenue for drug discovery in the field of neurological and psychiatric disorders. Its unique structural and pharmacological properties, combined with encouraging preclinical data, position it as a compound of significant interest. Future research will likely focus on advancing its development through clinical trials, with the ultimate goal of bringing a novel therapeutic agent to market. This brief highlights the current state of knowledge and underscores the importance of continued investigation into this compound's potential.